Cas no 2229354-63-4 (3-(3-bromopyridin-4-yl)-1,1,1-trifluoropropan-2-one)

• Product Name: 3-(3-bromopyridin-4-yl)-1,1,1-trifluoropropan-2-one
• CAS No: 2229354-63-4
• MF: C₈H₅BrF₃NO
• MW: 268.030611753464
• CID: 6488936
• PubChem ID: 165696516
• Update Time: 2024-01-07

3-(3-bromopyridin-4-yl)-1,1,1-trifluoropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromopyridin-4-yl)-1,1,1-trifluoropropan-2-one
• EN300-1947943
• 2229354-63-4

• Inchi： 1S/C8H5BrF3NO/c9-6-4-13-2-1-5(6)3-7(14)8(10,11)12/h1-2,4H,3H2
• InChI Key： XKRBWGZTHLASSF-UHFFFAOYSA-N
• SMILES： BrC1C=NC=CC=1CC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 266.95066g/mol
• Monoisotopic Mass: 266.95066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 30Ų